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Compound of Interest

Compound Name:
2-Bromo-1-(pyrazin-2-yl)ethanone

Hydrobromide

Cat. No.: B126056 Get Quote

2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is a heterocyclic α-bromoketone that has

emerged as a critical intermediate in the synthesis of complex nitrogen-containing scaffolds for

drug discovery. Its structure combines a pyrazine ring, a common motif in bioactive molecules,

with a highly reactive α-bromoketone functional group. This combination makes it an

exceptionally versatile electrophilic partner for constructing larger, more complex molecules,

particularly those targeting kinases and other key cellular enzymes. This guide provides a

comprehensive overview of its chemical properties, a detailed synthesis protocol, its core

reactivity, and its application in the development of pharmacologically relevant compounds, with

a focus on imidazo[1,2-a]pyrazine derivatives.

The primary subject of this guide is the hydrobromide salt, identified by CAS Number 126353-

32-0[1]. It is important to distinguish this from its free base form, 2-Bromo-1-(pyrazin-2-

yl)ethanone, which has the CAS Number 132426-19-8[2]. The hydrobromide salt is often

preferred for its improved stability and handling characteristics as a solid.

Physicochemical and Safety Profile
Understanding the fundamental properties of a reagent is paramount for its effective and safe

use in a laboratory setting. The key data for the free base and general safety precautions for

the hydrobromide salt are summarized below.
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Table 1: Physicochemical Properties of 2-Bromo-1-
(pyrazin-2-yl)ethanone (Free Base)

Property Value Source

Molecular Formula C₆H₅BrN₂O PubChem[2]

Molecular Weight 201.02 g/mol PubChem[2]

Appearance
Dark Brown to Light Yellow

Solid
ChemicalBook[3]

Boiling Point 305.3°C at 760 mmHg LookChem[4]

Flash Point 138.4°C LookChem[4]

Storage
2-8°C, under inert gas

(Nitrogen or Argon)
ChemicalBook[3]

Solubility Sparingly soluble in DMSO
ChemicalBook, LookChem[3]

[4]

Table 2: Hazard and Safety Information
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Hazard Category Precautionary Statement Reference

Acute Toxicity / Irritation

Causes skin and serious eye

irritation. May cause

respiratory irritation.

Fisher Scientific[5]

Handling

Avoid breathing dust. Wash

hands thoroughly after

handling. Use in a well-

ventilated area. Wear

protective gloves, clothing, and

eye/face protection.

Cole-Parmer, Thermo Fisher[6]

[7]

Storage

Keep container tightly closed.

Store in a cool, dry, well-

ventilated place. Keep

refrigerated.

Cole-Parmer[6]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present.

Continue rinsing and get

medical attention.

Fisher Scientific[5]

First Aid (Skin)

Take off contaminated clothing.

Rinse skin with water/shower.

If irritation occurs, get medical

advice.

Fisher Scientific[5]

First Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

Fisher Scientific[5]

Core Reactivity: The Power of the α-Bromoketone
The synthetic utility of 2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide stems from the high

reactivity of the α-bromoketone moiety. The electron-withdrawing nature of the adjacent
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carbonyl group polarizes the carbon-bromine bond, making the α-carbon highly electrophilic

and susceptible to nucleophilic substitution[8][9]. This enhanced reactivity is the cornerstone of

its function as a synthetic building block.

Nucleophiles, particularly those containing nitrogen, oxygen, or sulfur, readily attack this

electrophilic carbon, displacing the bromide leaving group. This SN2-type reaction is a

fundamental transformation in organic synthesis, enabling the formation of new carbon-

heteroatom bonds with high efficiency[8]. This predictable reactivity allows chemists to couple

the pyrazine core to a wide variety of other molecular fragments.

Reactivity Profile
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Caption: General SN2 reactivity of the α-bromoketone with nucleophiles.

Synthesis Protocol: α-Bromination of
Acetylpyrazine
A common and reliable method for synthesizing 2-Bromo-1-(pyrazin-2-yl)ethanone
hydrobromide involves the acid-catalyzed α-bromination of a suitable ketone precursor,

acetylpyrazine. The reaction proceeds via an enol intermediate, which acts as the nucleophile

that attacks an electrophilic bromine source.

Mechanism Insight
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Enolization: In an acidic medium (e.g., acetic acid or HBr), the carbonyl oxygen of

acetylpyrazine is protonated, which activates the molecule and facilitates tautomerization to

its enol form[10][11]. This step is typically the rate-determining step of the reaction[11].

Nucleophilic Attack: The electron-rich double bond of the enol attacks an electrophilic

bromine species (e.g., Br₂ or pyridinium hydrobromide perbromide).

Deprotonation: The resulting intermediate is deprotonated to regenerate the carbonyl group,

yielding the final α-bromo ketone product.

Experimental Workflow
Reagents:

Acetylpyrazine

Pyridinium hydrobromide perbromide or Bromine (Br₂)

Acetic Acid (glacial) or another suitable solvent like water[4]

Diethyl ether (for precipitation/washing)

Procedure:

Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve acetylpyrazine in glacial acetic acid. The reaction should be performed in a well-

ventilated fume hood.

Bromination: Slowly add a solution of bromine in acetic acid (or solid pyridinium

hydrobromide perbromide portion-wise) to the stirred solution at room temperature (or

slightly below, e.g., 10-20°C, to control exothermicity)[12].

Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC)

until the starting material is consumed. The reaction is often rapid.

Isolation: Upon completion, cool the reaction mixture in an ice bath. The product, 2-Bromo-
1-(pyrazin-2-yl)ethanone hydrobromide, will often precipitate from the solution.
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Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold

diethyl ether to remove residual acetic acid and any unreacted bromine.

Drying: Dry the resulting solid under vacuum to yield the final product. Store the product at 2-

8°C under an inert atmosphere[3].

Caption: Step-by-step workflow for the synthesis of the target compound.

Application in Drug Discovery: Synthesis of
Imidazo[1,2-a]pyrazines
A primary application of 2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is in the synthesis

of fused heterocyclic systems, particularly imidazo[1,2-a]pyrazines. This scaffold is a "privileged

structure" in medicinal chemistry, appearing in numerous compounds investigated as kinase

inhibitors for oncology and antiviral agents[13][14][15].

The synthesis is a classic example of a condensation-cyclization reaction (a variation of the

Hantzsch synthesis). The α-bromoketone reacts with an aminopyrazine. The amino group acts

as the nucleophile, first displacing the bromide. The resulting intermediate then undergoes an

intramolecular cyclization and dehydration to form the aromatic imidazo[1,2-a]pyrazine ring

system. This reaction is highly efficient and provides a direct route to this valuable molecular

core.
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Synthesis of Imidazo[1,2-a]pyrazine Core

2-Bromo-1-(pyrazin-2-yl)ethanone
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Caption: Reaction pathway for the synthesis of the imidazo[1,2-a]pyrazine scaffold.

Derivatives of this scaffold have been developed as inhibitors of Cyclin-Dependent Kinase 9

(CDK9) for anticancer applications and have shown activity against human coronavirus[13].

The pyrazine moiety of the starting material becomes an integral part of the final fused bicyclic

system, which is crucial for binding to the kinase active site.

Conclusion
2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is more than a simple chemical; it is an

enabling tool for medicinal chemists and drug discovery professionals. Its well-defined

reactivity, rooted in the electrophilic nature of the α-carbon, provides a reliable and efficient

handle for constructing complex, pharmacologically relevant molecules. The straightforward

synthesis of the imidazo[1,2-a]pyrazine core highlights its value as a strategic building block.
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Proper understanding of its properties, synthesis, and handling is essential for leveraging its full

potential in the development of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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